Methyl 6-(dimethylamino)methylnicotinate

• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• IUPAC Name: methyl 6-[(dimethylamino)methyl]pyridine-3-carboxylate
• InChI: InChI=1S/C10H14N2O2/c1-12(2)7-9-5-4-8(6-11-9)10(13)14-3/h4-6H,7H2,1-3H3
• InChI Key: JEPNSQGAAFYDIA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=NC=C(C=C1)C(=O)OC

Description

Methyl 6-(dimethylamino)methylnicotinate is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 6-bromomethylnicotinate (350 mg) in tetrahydrofuran (5 ml) was added a 50% aqueous dimethylamine solution (3 ml), and the mixture was vigorously stirred at room temperature for 10 minutes. To the reaction mixture was added water and the mixture was extracted with ethyl acetate. The organic layer was washed with water and brine, dried over anhydrous sodium sulfate, and the solvent was removed under reduced pressure. The resulting residue was purified by silica gel column chromatography (solvent: chloroform:methanol=100:1) to obtain methyl 6-(dimethylamino)methylnicotinate (276 mg) as brownish powder.